Cas no 2229303-76-6 (3-(3-fluoro-4-nitrophenyl)-2-oxopropanoic acid)
3-(3-fluoro-4-nitrophenyl)-2-oxopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-fluoro-4-nitrophenyl)-2-oxopropanoic acid
- EN300-1806052
- 2229303-76-6
-
- Inchi: 1S/C9H6FNO5/c10-6-3-5(4-8(12)9(13)14)1-2-7(6)11(15)16/h1-3H,4H2,(H,13,14)
- InChI Key: CNSALNJFPJEMAJ-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(=C1)CC(C(=O)O)=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 227.02300045g/mol
- Monoisotopic Mass: 227.02300045g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 100Ų
3-(3-fluoro-4-nitrophenyl)-2-oxopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1806052-0.05g |
3-(3-fluoro-4-nitrophenyl)-2-oxopropanoic acid |
2229303-76-6 | 0.05g |
$732.0 | 2023-09-19 | ||
| Enamine | EN300-1806052-0.1g |
3-(3-fluoro-4-nitrophenyl)-2-oxopropanoic acid |
2229303-76-6 | 0.1g |
$767.0 | 2023-09-19 | ||
| Enamine | EN300-1806052-0.25g |
3-(3-fluoro-4-nitrophenyl)-2-oxopropanoic acid |
2229303-76-6 | 0.25g |
$801.0 | 2023-09-19 | ||
| Enamine | EN300-1806052-0.5g |
3-(3-fluoro-4-nitrophenyl)-2-oxopropanoic acid |
2229303-76-6 | 0.5g |
$836.0 | 2023-09-19 | ||
| Enamine | EN300-1806052-1.0g |
3-(3-fluoro-4-nitrophenyl)-2-oxopropanoic acid |
2229303-76-6 | 1g |
$871.0 | 2023-06-02 | ||
| Enamine | EN300-1806052-2.5g |
3-(3-fluoro-4-nitrophenyl)-2-oxopropanoic acid |
2229303-76-6 | 2.5g |
$1707.0 | 2023-09-19 | ||
| Enamine | EN300-1806052-5.0g |
3-(3-fluoro-4-nitrophenyl)-2-oxopropanoic acid |
2229303-76-6 | 5g |
$2525.0 | 2023-06-02 | ||
| Enamine | EN300-1806052-10.0g |
3-(3-fluoro-4-nitrophenyl)-2-oxopropanoic acid |
2229303-76-6 | 10g |
$3746.0 | 2023-06-02 | ||
| Enamine | EN300-1806052-1g |
3-(3-fluoro-4-nitrophenyl)-2-oxopropanoic acid |
2229303-76-6 | 1g |
$871.0 | 2023-09-19 | ||
| Enamine | EN300-1806052-5g |
3-(3-fluoro-4-nitrophenyl)-2-oxopropanoic acid |
2229303-76-6 | 5g |
$2525.0 | 2023-09-19 |
3-(3-fluoro-4-nitrophenyl)-2-oxopropanoic acid Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 3-(3-fluoro-4-nitrophenyl)-2-oxopropanoic acid
Introduction to 3-(3-fluoro-4-nitrophenyl)-2-oxopropanoic acid (CAS No. 2229303-76-6)
3-(3-fluoro-4-nitrophenyl)-2-oxopropanoic acid, identified by the CAS number 2229303-76-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatic derivatives, characterized by its structural features that include a fluoro-substituted nitrobenzene ring linked to a β-keto acid moiety. The unique combination of these functional groups imparts distinct chemical properties and biological activities, making it a valuable scaffold for the development of novel therapeutic agents.
The molecular structure of 3-(3-fluoro-4-nitrophenyl)-2-oxopropanoic acid consists of a phenyl ring substituted with a fluorine atom at the 3-position and a nitro group at the 4-position, which are flanked by an acetoacetate-like backbone. This configuration not only enhances its solubility in polar solvents but also facilitates interactions with biological targets. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring contributes to its reactivity and potential utility in various biochemical pathways.
In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds, particularly those with fluorine substitutions. The fluorine atom at the 3-position of the phenyl ring in 3-(3-fluoro-4-nitrophenyl)-2-oxopropanoic acid plays a crucial role in modulating its biological activity. Fluorine atoms are known to influence metabolic stability, binding affinity, and electronic properties of molecules, making them indispensable in drug design. The nitro group, on the other hand, can participate in redox reactions and serve as a site for further functionalization, enhancing the compound's versatility.
One of the most compelling aspects of 3-(3-fluoro-4-nitrophenyl)-2-oxopropanoic acid is its potential application in the synthesis of bioactive molecules. Researchers have leveraged its structural framework to develop inhibitors targeting various enzymes and receptors involved in critical disease pathways. For instance, studies have demonstrated its utility in designing compounds that interact with kinases and transcription factors, which are pivotal in cancer therapy. The β-keto acid moiety provides a handle for further derivatization, allowing chemists to fine-tune the pharmacokinetic and pharmacodynamic properties of potential drug candidates.
The synthesis of 3-(3-fluoro-4-nitrophenyl)-2-oxopropanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution followed by condensation reactions to introduce the acetoacetate-like backbone. Advances in catalytic methods have enabled more efficient and sustainable synthesis protocols, reducing waste and improving scalability. These advancements are crucial for translating laboratory findings into clinical applications.
From a computational chemistry perspective, 3-(3-fluoro-4-nitrophenyl)-2-oxopropanoic acid has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. Quantum mechanical calculations have helped predict binding affinities and identify key residues involved in molecular recognition. These insights have guided experimental efforts toward optimizing lead compounds for drug development. Additionally, virtual screening techniques have been employed to identify novel analogs with enhanced potency and selectivity.
The biological evaluation of 3-(3-fluoro-4-nitrophenyl)-2-oxopropanoic acid has revealed promising activities across multiple therapeutic areas. In oncology research, derivatives of this compound have shown inhibitory effects on tyrosine kinases, which are overexpressed in various cancer types. Preclinical studies have demonstrated their ability to disrupt signaling pathways essential for tumor growth and metastasis. Furthermore, their potential as prodrugs has been explored, where they can be converted into active metabolites within biological systems to exert therapeutic effects.
In inflammatory diseases, 3-(3-fluoro-4-nitrophenyl)-2-oxopropanoic acid has been investigated for its ability to modulate immune responses. By interacting with specific enzymes involved in inflammation, such as cyclooxygenases (COX) and lipoxygenases (LOX), these compounds may offer alternative treatments for chronic inflammatory conditions like rheumatoid arthritis and Crohn's disease. The dual functionality provided by its structure allows for selective targeting while minimizing off-target effects.
The environmental impact of developing new pharmaceuticals is also a critical consideration. The synthesis and application of 3-(3-fluoro-4-nitrophenyl)-2-oxopropanoic acid adhere to green chemistry principles by minimizing hazardous waste and employing renewable feedstocks where possible. Efforts are ongoing to develop biodegradable analogs that reduce ecological footprint without compromising efficacy. Such sustainable practices are essential for ensuring long-term viability in drug development.
Future directions in research on 3-(3-fluoro-4-nitrophenyl)-2-oxopropanoic acid include exploring its role in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preliminary studies suggest that its structural motifs may interact with amyloid-beta plaques and tau proteins, key pathological markers associated with these conditions. By targeting these pathways, researchers aim to develop novel therapeutics that could slow disease progression or even reverse cognitive decline.
Collaborative efforts between academia and industry are vital for advancing the clinical translation of compounds like 3-(3-fluoro-4-nitrophenyl)-2-oxopropanoic acid. Public-private partnerships facilitate resource sharing, accelerate preclinical testing, and streamline regulatory approvals. Such collaborations ensure that promising candidates reach patients more efficiently while maintaining high standards of safety and efficacy.
In conclusion, 3-( 3 -fluoro - 4 -nitrophenyl ) - 2 - oxopropanoic acid ( CAS No . 2229303 -76 -6 ) represents a significant contribution to modern pharmaceutical chemistry . Its unique structural features , combined with promising biological activities , make it a versatile scaffold for drug discovery . As research continues to uncover new therapeutic applications , this compound is poised to play a pivotal role in addressing unmet medical needs . p >
2229303-76-6 (3-(3-fluoro-4-nitrophenyl)-2-oxopropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)